Cas no 1804425-63-5 (6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine)

• Product Name: 6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine
• CAS No: 1804425-63-5
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4883648
• Update Time: 2025-07-22

6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c1-3-2-4(6(8)9)11-7(10)5(3)12(13)14/h2,6H,1H3
• InChI Key： IMLZLNZHSWCENA-UHFFFAOYSA-N
• SMILES： FC1=C(C(C)=CC(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine

Introduction to 6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine (CAS No. 1804425-63-5)

6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine, identified by its CAS number 1804425-63-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of difluoromethyl, fluoro, and methyl substituents, along with the nitro group, contribute to its unique chemical properties and potential applications.

The< strong>difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further pharmacological investigation. This group is often incorporated into drug candidates to improve their pharmacokinetic profiles. The fluoro substituent, on the other hand, is known for its ability to modulate the electronic properties of the molecule, influencing both its reactivity and biological activity. In particular, fluorine atoms can enhance binding affinity and selectivity when incorporated into active pharmaceutical ingredients (APIs).

The presence of the methyl group in 6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine also plays a crucial role in determining its chemical behavior. Methyl groups are commonly found in natural products and pharmaceuticals, where they contribute to solubility, stability, and interactions with biological targets. The combination of these substituents makes this compound a promising scaffold for the development of new therapeutic agents.

The nitro group is another important feature of this compound. Nitro groups are versatile functional moieties that can participate in various chemical reactions, including reduction to amino groups or oxidation to nitroso or diazo compounds. These transformations are often employed in synthetic chemistry to introduce additional functionality or to modify existing structures. The nitro group in 6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine may serve as a handle for further chemical manipulation, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural motifs present in 6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine make it a valuable candidate for such investigations.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridine derivatives have shown promise as kinase inhibitors, which are critical targets in cancer therapy. The specific arrangement of substituents in 6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine may facilitate interactions with key enzymes involved in tumor growth and progression. For instance, studies have demonstrated that pyridine-based compounds can inhibit tyrosine kinases, which are overexpressed in many cancer cells.

The< strong>difluoromethyl group is particularly noteworthy in this context, as it has been shown to enhance binding affinity to protein targets. This property is attributed to the ability of difluoromethylation to stabilize transition states and improve ligand-receptor interactions. Such enhancements can lead to more potent and selective inhibitors, which are essential for effective cancer treatment.

In addition to oncology applications, 6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine may also find utility in antimicrobial research. Pyridine derivatives have been reported to exhibit activity against a range of bacterial and fungal pathogens. The presence of multiple substituents that can interact with biological targets makes this compound a versatile scaffold for designing novel antimicrobial agents.

The< strong>fluoro substituent is particularly relevant here, as fluorinated compounds are known for their enhanced bioavailability and resistance to metabolic degradation. These properties are crucial for developing antimicrobial agents that can maintain their efficacy over time. Furthermore, fluorine atoms can influence the pharmacokinetic behavior of drugs by affecting their distribution, absorption, metabolism, and excretion (DME).

The< strong>methyl group also contributes to the overall pharmacological profile of this compound by influencing its solubility and permeability across biological membranes. These factors are critical for ensuring that the drug reaches its target site at an effective concentration.

The< strong>nitro group provides another avenue for further functionalization and derivatization. As mentioned earlier, nitro groups can be reduced or oxidized to introduce additional functional moieties or modify existing ones. This flexibility allows chemists to fine-tune the properties of 6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine for specific applications.

In conclusion, 6-(Difluoromethyl)-2-fluoro-4-methyl-3-nitropyridine (CAS No.< strong>1804425-63-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new therapeutic agents targeting various diseases, including cancer and infectious disorders. The combination of< strong>difluoromethyl,< strong>fluoro,< strong>methyl, and< strong>nitro substituents provides a rich foundation for further chemical exploration and medicinal chemistry innovation.